![molecular formula C15H14Cl2N2O2 B4844564 2-(2,3-dichlorophenoxy)-N-(4-methyl-2-pyridinyl)propanamide](/img/structure/B4844564.png)
2-(2,3-dichlorophenoxy)-N-(4-methyl-2-pyridinyl)propanamide
Overview
Description
2-(2,3-dichlorophenoxy)-N-(4-methyl-2-pyridinyl)propanamide, commonly known as DCPA, is a highly effective herbicide used to control weeds in various agricultural and horticultural crops. It was first introduced in the 1960s and has since become a popular choice among farmers due to its low toxicity and high efficacy.
Mechanism of Action
DCPA works by inhibiting the growth of weeds by blocking the biosynthesis of lipids, which are essential for plant growth. It specifically targets the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids. By inhibiting this enzyme, DCPA disrupts the normal growth and development of weeds, leading to their eventual death.
Biochemical and Physiological Effects:
DCPA has been shown to have minimal impact on non-target organisms such as mammals, birds, and aquatic life. However, it can have some negative effects on soil microorganisms and earthworms. It is also known to have a short half-life in soil, which reduces its potential to accumulate in the environment.
Advantages and Limitations for Lab Experiments
DCPA is a highly effective herbicide with low toxicity and short persistence in soil, making it an ideal choice for use in agricultural and horticultural crops. However, its effectiveness can be reduced in certain soil types and weather conditions. It is also known to have some negative effects on soil microorganisms and earthworms, which can impact soil health.
Future Directions
There are several areas of research that could be explored in relation to DCPA. These include:
1. Developing new formulations of DCPA that are more effective in controlling weeds in different soil types and weather conditions.
2. Studying the impact of DCPA on soil microorganisms and earthworms in more detail to better understand its potential impact on soil health.
3. Investigating the potential use of DCPA in combination with other herbicides to improve weed control efficacy and reduce the risk of herbicide resistance.
4. Exploring the potential use of DCPA in non-agricultural settings such as golf courses, parks, and residential areas.
In conclusion, DCPA is a highly effective herbicide that has been extensively studied for its use in controlling weeds in various crops. It has a low environmental impact and is relatively safe for non-target organisms. However, there is still much to be learned about its potential impact on soil health and its use in different settings. Further research is needed to fully understand the benefits and limitations of DCPA and to develop new formulations and applications for this important herbicide.
Scientific Research Applications
DCPA has been extensively studied for its use as an herbicide in various crops such as corn, soybeans, and cotton. Studies have shown that DCPA is highly effective in controlling weeds, especially annual grasses and broadleaf weeds. It is also known to have a low environmental impact due to its low toxicity and short persistence in soil.
properties
IUPAC Name |
2-(2,3-dichlorophenoxy)-N-(4-methylpyridin-2-yl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O2/c1-9-6-7-18-13(8-9)19-15(20)10(2)21-12-5-3-4-11(16)14(12)17/h3-8,10H,1-2H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWXBKZLZDWTEEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C(C)OC2=C(C(=CC=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,3-dichlorophenoxy)-N-(4-methylpyridin-2-yl)propanamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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